2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide

• IUPAC Name: 2-(3-amino-5-ethylsulfanyl-1,2,4-triazol-4-yl)-N-(2-methylphenyl)butanamide
• InChI: InChI=1S/C15H21N5OS/c1-4-12(20-14(16)18-19-15(20)22-5-2)13(21)17-11-9-7-6-8-10(11)3/h6-9,12H,4-5H2,1-3H3,(H2,16,18)(H,17,21)
• InChI Key: VBCCOKPTOSZUMD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC=C1C)N2C(=NN=C2SCC)N
• Molecular Formula: C15H21N5OS
• Molecular Weight: 319.4 g/mol

Description

2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide, also known as AMTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.

Mechanism of Action

2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide selectively inhibits GluR3-containing AMPA receptors by binding to a specific site on the receptor. This binding prevents the receptor from opening in response to glutamate, thereby reducing the influx of calcium ions into the cell. This reduction in calcium influx has been shown to have a neuroprotective effect, particularly in models of ischemic brain injury.
Biochemical and Physiological Effects
2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide has been shown to have several biochemical and physiological effects, particularly in the brain. In addition to its neuroprotective effect, 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide has been shown to reduce epileptic seizures in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide in lab experiments is its selectivity for GluR3-containing AMPA receptors. This selectivity allows researchers to study the specific effects of inhibiting these receptors, without affecting other glutamate receptors. However, one of the limitations of using 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide. One potential area of research is in the development of new drugs that target GluR3-containing AMPA receptors for the treatment of neurological disorders. Another potential area of research is in the study of the long-term effects of 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide on the brain, particularly in models of neurodegenerative diseases. Finally, further research is needed to fully understand the mechanism of action of 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide and its potential applications in other areas of science.

Synthesis Methods

The synthesis of 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide involves several steps, including the reaction of 2-methylphenylbutan-1-amine with ethylthiocyanate, followed by the addition of hydrazine hydrate and triethylorthoformate. The resulting compound is then reacted with 3-amino-5-(ethylthio)-1,2,4-triazole to produce 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide.

Scientific Research Applications

2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide has been used in several scientific research studies, particularly in the field of neuroscience. One of the primary applications of 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide is in the study of ionotropic glutamate receptors, particularly the GluR3 subtype. 2-[3-amino-5-(ethylthio)-4H-1,2,4-triazol-4-yl]-N-(2-methylphenyl)butanamide has been shown to selectively inhibit GluR3-containing AMPA receptors, which are involved in synaptic plasticity, learning, and memory.